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Compound of Interest

Compound Name: 3,4-Diaminoanisole sulfate

Cat. No.: B15222849 Get Quote

This guide provides essential safety protocols, handling procedures, and disposal plans for 3,4-
Diaminoanisole sulfate, tailored for research and drug development professionals. Adherence

to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data
3,4-Diaminoanisole sulfate is classified as a hazardous substance, requiring careful handling

to mitigate potential health risks. It is harmful if swallowed, inhaled, or in contact with skin, and

is also recognized as a potential carcinogen and suspected of causing genetic defects.[1][2][3]
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Property Value Source

Molecular Formula C7H12N2O5S [4]

Molecular Weight 236.24 g/mol [3]

Appearance Colorless solid (needles) [5]

GHS Hazard Class

Acute Toxicity, Category 4

(Oral, Dermal, Inhalation);

Carcinogenicity, Category 1B;

Mutagenicity, Category 2

[1][2]

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H332: Harmful if inhaled.

H350: May cause cancer.

H341: Suspected of causing

genetic defects. H411: Toxic to

aquatic life with long lasting

effects.

[1][2]

Signal Word Danger [1]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to prevent

the dispersion of dust.[1]

Ensure safety showers and eyewash stations are readily accessible and operational.[5]

2. Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times.

Lab Coat: A buttoned lab coat must be worn to protect against skin contact.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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Respiratory Protection: If working outside a fume hood or when dust is generated, a NIOSH-

approved respirator is recommended.

3. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Obtain special

instructions before use.[1]

Weighing: Weigh the solid compound within a fume hood or a ventilated balance enclosure

to minimize dust inhalation.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1] Contaminated clothing should be removed and sealed in a vapor-tight plastic

bag for proper disposal.[6]

4. Spill Management:

Immediate Action: Evacuate the immediate area of the spill.

Small Spills: For small spills, use absorbent paper dampened with water to pick up the

material.[6]

Large Spills: For larger spills, increase the immediate precautionary measure distance and

follow emergency response protocols.

Decontamination: Wash all contaminated surfaces with a soap and water solution.[6]

Waste: Collect all spilled materials and cleanup debris as hazardous waste.

Emergency First Aid Procedures
Inhalation: Immediately move the person to fresh air. If breathing is difficult, provide

respiratory support and seek immediate medical attention.[1][6]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water.[1][5]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and give 1-2

glasses of water to dilute the chemical. Seek immediate medical attention.[1][6]

Disposal Plan
All waste containing 3,4-Diaminoanisole sulfate must be treated as hazardous waste and

disposed of in accordance with local, regional, and national regulations.[2][3]

Containerization:

Collect waste in a designated, properly labeled, and leak-proof container.[7] The container

must be compatible with the chemical waste.

Label the container with the words "HAZARDOUS WASTE" and the full chemical name.[7]

Storage:

Store waste containers in a designated satellite accumulation area.

Keep containers tightly closed except when adding waste.[7]

Pickup and Disposal:

Arrange for hazardous waste pickup through your institution's environmental health and

safety office. Do not dispose of this chemical down the drain.[8]

Workflow for Safe Handling of 3,4-Diaminoanisole
Sulfate
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Caption: Workflow for the safe handling of 3,4-Diaminoanisole sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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